Cas no 6946-47-0 (3-(8-ethyl-5-methyldecan-3-yl)oxypropanenitrile)
6946-47-0 structure
Product Name:3-(8-ethyl-5-methyldecan-3-yl)oxypropanenitrile
CAS No:6946-47-0
MF:C12H21NO3
MW:227.300043821335
CID:1737662
PubChem ID:245375
Update Time:2025-04-21
3-(8-ethyl-5-methyldecan-3-yl)oxypropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(8-ethyl-5-methyldecan-3-yl)oxypropanenitrile
- 3-[(8-ethyl-5-methyldecan-3-yl)oxy]propanenitrile
- 3-Tridecyloxypropanenitrile
- AC1Q4SEZ
- AC1L35ZJ
- CTK8D6025
- EINECS 270-853-3
- AR-1F0696
- Propanenitrile, 3-(tridecyloxy)-, branched and linear
- EINECS 270-853-3;3-Tridecyloxypropanenitrile;
- 6946-47-0
- DTXSID10276072
- NSC-57324
- 2-methyl-5-oxo-N,N-dipropyloxolane-2-carboxamide
- NSC57324
-
- Inchi: 1S/C12H21NO3/c1-4-8-13(9-5-2)11(15)12(3)7-6-10(14)16-12/h4-9H2,1-3H3
- InChI Key: ZRNOISALHGBMRA-UHFFFAOYSA-N
- SMILES: O1C(CCC1(C)C(N(CCC)CCC)=O)=O
Computed Properties
- Exact Mass: 227.15200
- Monoisotopic Mass: 227.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61000
- LogP: 1.73070
3-(8-ethyl-5-methyldecan-3-yl)oxypropanenitrile Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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